![molecular formula C17H16N4S2 B7876864 4-(2,5-dimethylphenyl)-5-(4-methyl-4H-thieno[3,2-b]pyrrol-5-yl)-4H-1,2,4-triazole-3-thiol](/img/structure/B7876864.png)
4-(2,5-dimethylphenyl)-5-(4-methyl-4H-thieno[3,2-b]pyrrol-5-yl)-4H-1,2,4-triazole-3-thiol
Overview
Description
4-(2,5-dimethylphenyl)-5-(4-methyl-4H-thieno[3,2-b]pyrrol-5-yl)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C17H16N4S2 and its molecular weight is 340.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities: The synthesis and evaluation of antimicrobial activities of various 1,2,4-triazoles have been explored. Compounds similar to the one have shown good or moderate antimicrobial activity, indicating potential use in medical applications (Bayrak et al., 2009).
Physical and Chemical Properties: Research has been conducted on synthesizing and studying the physical and chemical properties of new derivatives of 1,2,4-triazole-3-thiol. This research helps in understanding the structural and functional characteristics of these compounds, which is crucial for their potential applications (Gotsulya et al., 2018).
S-alkylation Products: Studies on the synthesis of pyrrole derivatives of 4-amino-4H-1,2,4-triazole-3-thiols and their S-alkylation products have been conducted. Such studies are important for developing new heterocyclic compounds with potential pharmacological applications (Bijev & Prodanova, 2007).
Schiff Base Synthesis: Research has been done on the synthesis of Schiff bases using triazole derivatives. These compounds have been evaluated for their antibacterial, anti-inflammatory, and antioxidant activities, indicating their potential in pharmaceutical research (Kate et al., 2018).
Corrosion Inhibition: Triazole derivatives have been studied for their potential as corrosion inhibitors for mild steel in hydrochloric acid solutions. This highlights their application in industrial and engineering fields (Ansari et al., 2014).
Antitumor Potential: Directed synthesis of compounds among derivatives of 1,2,4-triazoles has been explored for potential antitumor substances. This indicates the scope of these compounds in cancer research and treatment (Saidov et al., 2014).
properties
IUPAC Name |
4-(2,5-dimethylphenyl)-3-(4-methylthieno[3,2-b]pyrrol-5-yl)-1H-1,2,4-triazole-5-thione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4S2/c1-10-4-5-11(2)13(8-10)21-16(18-19-17(21)22)14-9-15-12(20(14)3)6-7-23-15/h4-9H,1-3H3,(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMIDBQHJILOECX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2C(=NNC2=S)C3=CC4=C(N3C)C=CS4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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